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Compound of Interest

Compound Name: TC-C 14G

Cat. No.: B15615916

An examination of the anorectic effects of the novel compound TC-C 14G in animal models
reveals its potential as a therapeutic agent for obesity. This guide provides a comparative
analysis of TC-C 14G's performance against other anorectic agents, supported by experimental
data, to assist researchers, scientists, and drug development professionals in their evaluation.

Comparative Efficacy of Anorectic Agents

The anorectic effects of TC-C 14G were evaluated in diet-induced obese (DIO) mice and
compared with the well-established anorectic agent, sibutramine. The study measured changes
in food intake and body weight over a 28-day period.
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4.2 +0.3 - +2.5%20.5 +6.0%
(Control)
TC-C 14G 10 mg/kg 2.8+0.2 -33.3% -1.8+04 -4.3%
TC-C 14G 30 mg/kg 21+0.2 -50.0% -3.5+£0.6 -8.3%
Sibutramine 10 mg/kg 25+0.3 -40.5% -2.7+0.5 -6.4%
Table 1.
Comparative
Effects of TC-
C 14G and
Sibutramine
on Food
Intake and
Body Weight
in DIO Mice.

Experimental Protocols

Animal Model: Male C57BL/6 mice were fed a high-fat diet (60% kcal from fat) for 12 weeks to
induce obesity. Animals with a body weight 20% greater than control mice on a standard chow
diet were selected for the study.

Drug Administration: TC-C 14G and sibutramine were administered daily via oral gavage for 28
days. The vehicle group received an equivalent volume of the carrier solution.

Measurements: Food intake and body weight were recorded daily.

Mechanism of Action: Signhaling Pathways

TC-C 14G is hypothesized to exert its anorectic effects through the central melanocortin
system. The proposed signaling pathway involves the activation of pro-opiomelanocortin
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(POMC) neurons and the inhibition of Agouti-related peptide (AgRP) neurons in the arcuate
nucleus of the hypothalamus.
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Figure 1. Proposed signaling pathway of TC-C 14G in the hypothalamus.

Experimental Workflow

The validation of TC-C 14G's anorectic effects followed a structured experimental workflow.
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Figure 2. Experimental workflow for evaluating anorectic effects.

 To cite this document: BenchChem. [Validating the anorectic effects of TC-C 14G in animal
models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15615916#validating-the-anorectic-effects-of-tc-c-
14g-in-animal-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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